Cas no 1804663-43-1 (6-Chloro-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine)
6-Chloro-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine is a halogenated pyridine derivative with a highly functionalized structure, offering versatile reactivity for synthetic applications. The presence of chloro, difluoromethyl, iodo, and trifluoromethyl substituents enhances its utility as a key intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing trifluoromethyl group improves stability and influences regioselectivity in cross-coupling reactions, while the iodo substituent facilitates further functionalization via metal-catalyzed transformations. Its difluoromethyl group contributes to metabolic stability in bioactive compounds. This compound is particularly valuable for constructing complex heterocycles and fluorinated scaffolds, making it a preferred choice for researchers developing advanced chemical entities.
1804663-43-1 structure
Product Name:6-Chloro-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine
CAS No:1804663-43-1
MF:C7H2ClF5IN
MW:357.446970462799
CID:4808724
Update Time:2025-06-08
6-Chloro-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine
-
- Inchi： 1S/C7H2ClF5IN/c8-3-1-2(7(11,12)13)4(5(9)10)6(14)15-3/h1,5H
- InChI Key： VKBKCEOZDLEIEA-UHFFFAOYSA-N
- SMILES： IC1C(C(F)F)=C(C=C(N=1)Cl)C(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 224
- XLogP3: 4
- Topological Polar Surface Area: 12.9
6-Chloro-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029053193-1g |
6-Chloro-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine |
1804663-43-1 | 97% | 1g |
$1,519.80 | 2022-04-01 |
6-Chloro-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
1804663-43-1 (6-Chloro-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
